Cas no 921586-84-7 (3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide)

• Product Name: 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• CAS No: 921586-84-7
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 6093306
• PubChem ID: 40887277
• Update Time: 2025-06-25

3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• F2262-0070
• 921586-84-7
• 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
• AKOS024633136

• Inchi： 1S/C21H24N2O3/c1-13-6-7-15(10-14(13)2)19(24)22-16-8-9-18-17(11-16)23(5)20(25)21(3,4)12-26-18/h6-11H,12H2,1-5H3,(H,22,24)
• InChI Key： OCPZXHABLGZUEC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide

Comprehensive Analysis of 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS No. 921586-84-7): Properties, Applications, and Research Insights

The compound 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS No. 921586-84-7) is a structurally unique benzoxazepine derivative that has garnered significant attention in pharmaceutical and chemical research. With its complex molecular architecture featuring a benzoxazepin core and a dimethylbenzamide moiety, this compound exhibits intriguing physicochemical properties and potential bioactivity. Researchers are particularly interested in its oxo-tetrahydrobenzoxazepine scaffold, which is known to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds like 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide has surged due to their applications in drug discovery and material science. The compound's CAS No. 921586-84-7 serves as a critical identifier in chemical databases, enabling precise tracking in patent literature and research publications. Its benzamide functionality is particularly noteworthy, as this group is frequently employed in medicinal chemistry to enhance binding affinity and metabolic stability.

One of the most searched questions regarding this compound revolves around its synthetic routes and scalability. Current literature suggests that the 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-amine intermediate can be coupled with 3,4-dimethylbenzoyl chloride under mild conditions to yield the target molecule. This methodology aligns with the growing trend of green chemistry practices, which emphasize atom economy and reduced waste generation—a hot topic in modern organic synthesis.

The pharmacological potential of CAS 921586-84-7 is another area of intense investigation. Preliminary studies indicate that the tetrahydrobenzoxazepine framework may modulate specific enzyme systems, though detailed mechanistic studies are ongoing. This aligns with broader industry trends where researchers are exploring privileged structures—molecular scaffolds that frequently appear in bioactive compounds—to accelerate drug development pipelines.

From a material science perspective, the crystalline properties of 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide have attracted interest for potential applications in organic electronics. The compound's planar benzoxazepin region coupled with its lipophilic dimethylbenzamide tail creates an interesting electronic profile that could be exploited in semiconductor applications—a field experiencing exponential growth due to demands for flexible electronics.

Analytical characterization of CAS No. 921586-84-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to the oxo-tetrahydro proton environments. These methods are crucial for quality control in synthetic workflows, especially as regulatory requirements for chemical purity become increasingly stringent across industries. Recent advancements in AI-assisted spectral analysis have significantly improved the interpretation of such complex molecular signatures.

The stability profile of 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide under various conditions (pH, temperature, light exposure) is frequently queried in scientific forums. Accelerated stability studies suggest that the benzoxazepin-4-one system remains intact under physiological conditions, making it suitable for further biological evaluation. This data is particularly valuable for researchers working on prodrug design strategies—a cutting-edge approach to improve drug delivery.

Patent landscapes reveal that derivatives of CAS 921586-84-7 are being explored for their structure-activity relationships (SAR) in multiple therapeutic areas. The 3,4-dimethylphenyl substituent appears crucial for maintaining target engagement, while modifications to the trimethyl-tetrahydrobenzoxazepinone portion can fine-tune pharmacokinetic properties. Such insights are driving innovation in fragment-based drug design, where molecular building blocks are systematically optimized.

Environmental fate studies of 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide indicate moderate biodegradability, with the benzamide linkage being the most susceptible to microbial degradation. This information addresses growing concerns about sustainable chemistry and aligns with global initiatives to assess the ecological impact of synthetic compounds—a topic gaining prominence in regulatory discussions worldwide.

In conclusion, 3,4-dimethyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS No. 921586-84-7) represents a fascinating case study in modern chemical research. Its multifunctional architecture bridges pharmaceutical and material science applications, while ongoing investigations continue to uncover new dimensions of its utility. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound will likely remain at the forefront of molecular innovation across multiple disciplines.